3-Bromo-5-(hydroxymethyl)benzonitrile
Overview
Description
“3-Bromo-5-(hydroxymethyl)benzonitrile” is a chemical compound with the CAS Number: 1205515-06-5. It has a molecular weight of 212.05 . The IUPAC name for this compound is 3-bromo-5-(hydroxymethyl)benzonitrile .
Molecular Structure Analysis
The InChI code for “3-Bromo-5-(hydroxymethyl)benzonitrile” is 1S/C8H6BrNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,11H,5H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
“3-Bromo-5-(hydroxymethyl)benzonitrile” is a solid at room temperature . It should be stored in a sealed container in a dry environment at 2-8°C .Scientific Research Applications
Chemical Synthesis
“3-Bromo-5-(hydroxymethyl)benzonitrile” is a chemical compound with the molecular formula C8H6BrNO and a molecular weight of 212.04 . It is used in various chemical synthesis processes due to its unique structure. The presence of a bromine atom makes it a good candidate for reactions involving halogen exchange or halogen-metal exchange .
Biochemical Research
This compound is also used in biochemical research . Its unique structure can interact with various biological molecules, providing a platform for studying these interactions and their implications.
Proteomics Research
In proteomics research, “3-Bromo-5-(hydroxymethyl)benzonitrile” is used as a biochemical . Proteomics is the large-scale study of proteins, and this compound can be used to study protein structure and function.
Development of Phosphodiesterase Inhibitors
“3-Bromo-5-(hydroxymethyl)benzonitrile” is used to prepare triazolopyridines as phosphodiesterase inhibitors for the treatment of dermal diseases . Phosphodiesterase inhibitors have a wide range of therapeutic applications, including the treatment of cardiovascular diseases, respiratory diseases, and erectile dysfunction.
Suzuki Cross-Coupling Reactions
Although the specific compound “3-Bromo-5-(hydroxymethyl)benzonitrile” is not mentioned, bromobenzonitriles, in general, are used as test compounds in developing greener reaction conditions for Suzuki cross-coupling . This reaction is a type of palladium-catalyzed carbon-carbon bonding formation, widely used in organic synthesis.
Safety and Hazards
Mechanism of Action
Target of Action
This compound is often used in proteomics research , suggesting that it may interact with proteins or other biomolecules in the cell.
Mode of Action
As a brominated compound, it may participate in electrophilic aromatic substitution reactions . It could potentially interact with its targets through covalent bonding, leading to changes in the targets’ structure and function. More research is required to elucidate the precise interactions between this compound and its targets.
Biochemical Pathways
Given its use in proteomics research , it may influence protein-related pathways.
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . The compound’s lipophilicity (Log Po/w) is estimated to be around 1.8, suggesting moderate lipophilicity, which could influence its distribution and bioavailability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Bromo-5-(hydroxymethyl)benzonitrile . For instance, the compound should be stored in a dry environment at 2-8°C to maintain its stability . Additionally, the compound’s action could be influenced by the pH, temperature, and presence of other molecules in its environment. More research is needed to understand these influences in detail.
properties
IUPAC Name |
3-bromo-5-(hydroxymethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,11H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDZGRXPTEKVBMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C#N)Br)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70736804 |
Source
|
| Record name | 3-Bromo-5-(hydroxymethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70736804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-(hydroxymethyl)benzonitrile | |
CAS RN |
1205515-06-5 |
Source
|
| Record name | 3-Bromo-5-(hydroxymethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70736804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-BROMO-5-CYANOBENZYL ALCOHOL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3h-Oxazolo[3,4-c]pyrimidine](/img/structure/B592637.png)
![3,4-Dihydro-1H-cyclopenta[cd]indol-2(2aH)-one](/img/structure/B592643.png)
![[5-[5-Bromo-1-(2-fluorophenyl)-2-oxopentyl]-6,7-dihydro-4H-thieno[3,2-c]pyridin-2-yl] acetate;(Z)-but-2-enedioic acid](/img/structure/B592646.png)
